Cas no 78943-67-6 (2-Methoxy-N-(o-tolyl)aniline)

• Product Name: 2-Methoxy-N-(o-tolyl)aniline
• CAS No: 78943-67-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 553709
• PubChem ID: 12677147
• Update Time: 2025-11-02

2-Methoxy-N-(o-tolyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-N-(o-tolyl)aniline
• (2-METHOXY-PHENYL)-O-TOLYL-AMINE
• Benzenamine,2-methoxy-N-(2-methylphenyl)-
• N-(2-methoxyphenyl)-2-methylaniline
• (2-methoxyphenyl)-o-tolylamine
• 2-methoxy-2'-methyldiphenylamine
• AC-20801
• AK140468
• N-(2-methoxyphenyl)-N-(2-methylphenyl)amine
• N-(o-tolyl)-o-anisidine
• SureCN5451204
• 78943-67-6
• AKOS015965864
• 2-Methoxy-N-(2-methylphenyl)aniline
• SB78783
• DTXSID90506546
• SCHEMBL5451204

• Inchi： 1S/C14H15NO/c1-11-7-3-4-8-12(11)15-13-9-5-6-10-14(13)16-2/h3-10,15H,1-2H3
• InChI Key： WQLIMSZXVOWHKD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-Methoxy-N-(o-tolyl)aniline

Comprehensive Guide to 2-Methoxy-N-(o-tolyl)aniline (CAS No. 78943-67-6): Properties, Applications, and Market Insights

2-Methoxy-N-(o-tolyl)aniline (CAS No. 78943-67-6) is an organic compound widely recognized for its versatility in chemical synthesis and industrial applications. This aromatic amine derivative, featuring a methoxy group and a toluidine moiety, has garnered significant attention due to its unique chemical properties and broad utility. In this article, we delve into the molecular structure, physicochemical characteristics, applications, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

The molecular formula of 2-Methoxy-N-(o-tolyl)aniline is C₁₄H₁₅NO, with a molecular weight of 213.28 g/mol. Its structure consists of an aniline core substituted with a methoxy group at the 2-position and an o-tolyl (ortho-methylphenyl) group attached to the nitrogen atom. This configuration imparts distinct electronic and steric properties, making it valuable for organic synthesis and pharmaceutical intermediates. The compound typically appears as a light yellow to brown crystalline solid, with moderate solubility in organic solvents like ethanol, acetone, and dichloromethane.

One of the primary applications of 2-Methoxy-N-(o-tolyl)aniline lies in its role as a building block for more complex molecules. Its reactive amino group and aromatic system enable participation in various coupling reactions, including Buchwald-Hartwig amination and Ullmann-type condensations. Recent studies highlight its potential in developing advanced materials, such as liquid crystals and organic semiconductors, aligning with the growing demand for sustainable electronics. Researchers frequently search for "synthesis of 2-Methoxy-N-(o-tolyl)aniline" or "uses of CAS 78943-67-6," reflecting its relevance in cutting-edge chemistry.

In the pharmaceutical sector, derivatives of 2-Methoxy-N-(o-tolyl)aniline have been explored for their bioactivity. While the compound itself is not a drug, its scaffold serves as a precursor for molecules with potential therapeutic effects. Queries like "biological activity of o-tolyl aniline derivatives" or "pharmacological uses of methoxy anilines" underscore the interest in its medicinal chemistry applications. Additionally, its stability and functional groups make it suitable for dye synthesis, particularly in producing azo dyes for textiles and pigments.

The market for 2-Methoxy-N-(o-tolyl)aniline is influenced by trends in specialty chemicals and green chemistry. With increasing emphasis on eco-friendly synthesis, manufacturers are adopting catalytic methods to produce this compound with reduced waste. Industry reports suggest a steady demand from regions like North America, Europe, and Asia-Pacific, driven by R&D investments and high-performance material development. Searches for "suppliers of CAS 78943-67-6" or "price trends for 2-Methoxy-N-(o-tolyl)aniline" indicate its commercial significance.

Handling and storage of 2-Methoxy-N-(o-tolyl)aniline require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizers. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during use. Environmental considerations include biodegradability studies, with current data suggesting moderate persistence in aquatic systems—a topic often queried as "environmental impact of aniline derivatives."

Innovations in analytical techniques have improved the characterization of 2-Methoxy-N-(o-tolyl)aniline. Advanced methods like HPLC-MS and NMR spectroscopy enable precise quality control, addressing common questions such as "how to analyze purity of 78943-67-6." Furthermore, computational chemistry tools now aid in predicting its reactivity, supporting its integration into automated synthesis platforms—a hotspot in modern chemical research.

In conclusion, 2-Methoxy-N-(o-tolyl)aniline (CAS No. 78943-67-6) exemplifies the intersection of fundamental chemistry and industrial innovation. Its multifaceted applications—from materials science to pharmaceuticals—coupled with evolving synthetic methodologies, position it as a compound of enduring relevance. As sustainability and efficiency dominate chemical discourse, this aniline derivative continues to inspire solutions for tomorrow's challenges.